Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C6H8ClN3 B015862 2-chloro-N,N-dimethylpyrimidin-4-amine CAS No. 31058-81-8

2-chloro-N,N-dimethylpyrimidin-4-amine

Cat. No. B015862
CAS RN: 31058-81-8
M. Wt: 157.6 g/mol
InChI Key: MTEQLYDOCFPCAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08497260B2

Procedure details

2,4-dichloropyrimidine (104, 500 mg, 3.30 mmol) was dissolved in methanol (5 mL) having 2.0 M dimethylamine dissolved therein, stirred at room temperature for 3 hours. Then, the methanol solvent was removed under reduced pressure and water was added to the reaction mixture. Organic compounds were extracted with ethyl acetate, and the recovered organic solution was washed with a saturated aqueous solution of sodium chloride and evaporated after a treatment with sodium sulfate. Purification was performed by column chromatograph to give the target compound 2-chloro-4-(N,N-dimethylamino)pyrimidine (106c, 426 mg, 80%) as a white solid.
Name
2,4-dichloropyrimidine
Quantity
500 mg
Type
reactant
Reaction Step One
Name
methanol
Quantity
5 mL
Type
solvent
Reaction Step One
Name
dimethylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-chloro-4-(N,N-dimethylamino)pyrimidine
Yield
80%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[N:7]=[CH:6][CH:5]=[C:4](Cl)[N:3]=1.[CH3:9][NH:10][CH3:11]>CO>[Cl:1][C:2]1[N:3]=[C:4]([N:10]([CH3:11])[CH3:9])[CH:5]=[CH:6][N:7]=1

Inputs

Step One
Name
2,4-dichloropyrimidine
Quantity
500 mg
Type
reactant
Smiles
ClC1=NC(=CC=N1)Cl
Name
methanol
Quantity
5 mL
Type
solvent
Smiles
CO
Step Two
Name
dimethylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CNC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at room temperature for 3 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISSOLUTION
Type
DISSOLUTION
Details
dissolved
CUSTOM
Type
CUSTOM
Details
Then, the methanol solvent was removed under reduced pressure and water
ADDITION
Type
ADDITION
Details
was added to the reaction mixture
EXTRACTION
Type
EXTRACTION
Details
Organic compounds were extracted with ethyl acetate
WASH
Type
WASH
Details
the recovered organic solution was washed with a saturated aqueous solution of sodium chloride
CUSTOM
Type
CUSTOM
Details
evaporated after a treatment with sodium sulfate
CUSTOM
Type
CUSTOM
Details
Purification

Outcomes

Product
Details
Reaction Time
 3 h
Name
2-chloro-4-(N,N-dimethylamino)pyrimidine
Type
product
Smiles
ClC1=NC=CC(=N1)N(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 426 mg
YIELD: PERCENTYIELD 80%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.